Cas no 2228551-87-7 (tert-butyl N-5-(3-amino-3-methylbutyl)-2-hydroxy-3-methoxyphenylcarbamate)

• Product Name: tert-butyl N-5-(3-amino-3-methylbutyl)-2-hydroxy-3-methoxyphenylcarbamate
• CAS No: 2228551-87-7
• MF: C₁₇H₂₈N₂O₄
• MW: 324.415225028992
• CID: 5934974
• PubChem ID: 165710235
• Update Time: 2025-10-29

tert-butyl N-5-(3-amino-3-methylbutyl)-2-hydroxy-3-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(3-amino-3-methylbutyl)-2-hydroxy-3-methoxyphenylcarbamate
• tert-butyl N-[5-(3-amino-3-methylbutyl)-2-hydroxy-3-methoxyphenyl]carbamate
• EN300-1897442
• 2228551-87-7

• Inchi： 1S/C17H28N2O4/c1-16(2,3)23-15(21)19-12-9-11(7-8-17(4,5)18)10-13(22-6)14(12)20/h9-10,20H,7-8,18H2,1-6H3,(H,19,21)
• InChI Key： FIISZFVUWXPDMS-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C(=CC(=C1)CCC(C)(C)N)OC)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 324.20490738g/mol
• Monoisotopic Mass: 324.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 93.8Ų

Additional information on tert-butyl N-5-(3-amino-3-methylbutyl)-2-hydroxy-3-methoxyphenylcarbamate

tert-butyl N-5-(3-amino-3-methylbutyl)-2-hydroxy-3-methoxyphenylcarbamate: A Comprehensive Overview

The compound tert-butyl N-5-(3-amino-3-methylbutyl)-2-hydroxy-3-methoxyphenylcarbamate, identified by the CAS number 2228551-87-7, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. In this article, we delve into the structural characteristics, synthesis methods, pharmacological properties, and potential applications of this compound.

The molecular structure of tert-butyl N-5-(3-amino-3-methylbutyl)-2-hydroxy-3-methoxyphenylcarbamate comprises several key functional groups, including a tert-butyl group, an aminoalkyl chain, and hydroxyl and methoxy substituents on the aromatic ring. These groups contribute to its versatility in chemical reactions and interactions with biological systems. Recent studies have highlighted the importance of such structures in drug design, particularly in the development of bioactive compounds with enhanced solubility and stability.

One of the most notable aspects of this compound is its synthesis methodology. Researchers have explored various strategies to efficiently synthesize tert-butyl N-5-(3-amino-3-methylbutyl)-2-hydroxy-3-methoxyphenylcarbamate, including multi-component reactions and catalytic processes. These advancements have not only improved the yield but also reduced the environmental impact of its production, aligning with current green chemistry principles.

In terms of pharmacological activity, this compound has shown promise in several areas. For instance, studies have demonstrated its potential as an anti-inflammatory agent due to its ability to modulate key inflammatory pathways. Additionally, its antioxidant properties make it a candidate for applications in neurodegenerative diseases, where oxidative stress plays a significant role.

The presence of the tert-butyl group and aminoalkyl chain in tert-butyl N-5-(3-amino-3-methylbutyl)-2-hydroxy-3-methoxyphenylcarbamate enhances its bioavailability, a critical factor in drug development. Recent research has focused on optimizing these properties further through structural modifications, aiming to create derivatives with improved therapeutic efficacy.

Beyond pharmacology, this compound has also found applications in materials science. Its unique chemical structure makes it a valuable component in the synthesis of advanced polymers and coatings with tailored mechanical and thermal properties. This dual applicability underscores its significance across diverse scientific disciplines.

In conclusion, tert-butyl N-5-(3-amino-3-methylbutyl)-2-hydroxy-3-methoxyphenylcarbamate stands as a testament to the ongoing advancements in organic chemistry and drug discovery. With continued research, this compound holds the potential to contribute significantly to both medical and industrial fields.